Cas no 2287287-66-3 (3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287287-66-3
• MF: C₁₂H₁₀Cl₂O₂
• MW: 257.11260175705
• CID: 5849679
• PubChem ID: 137943756
• Update Time: 2025-10-30

3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761843
• 3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• 2287287-66-3

• Inchi： 1S/C12H10Cl2O2/c13-8-1-7(2-9(14)3-8)11-4-12(5-11,6-11)10(15)16/h1-3H,4-6H2,(H,15,16)
• InChI Key： ZGQONZANJATVKT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C12CC(C(=O)O)(C1)C2)Cl

Computed Properties

• Exact Mass: 256.0057849g/mol
• Monoisotopic Mass: 256.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Research Briefing on 3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287287-66-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bicyclo[1.1.1]pentane (BCP) derivatives as versatile scaffolds in drug discovery. Among these, 3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287287-66-3) has emerged as a promising candidate due to its unique structural and pharmacological properties. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound 3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid features a rigid BCP core, which is increasingly recognized for its ability to improve drug-like properties such as metabolic stability and membrane permeability. Recent studies have demonstrated efficient synthetic routes to this compound, leveraging modern cross-coupling and carboxylation techniques. These methods have enabled scalable production, facilitating further pharmacological evaluation.

In vitro and in vivo studies have revealed that this compound exhibits notable activity as a modulator of specific biological targets, particularly in the context of inflammatory and neurological disorders. For instance, preliminary data suggest its potential as an inhibitor of key enzymes involved in cytokine signaling pathways. Researchers are also exploring its utility as a bioisostere for traditional aromatic rings, which could lead to novel drug candidates with improved safety profiles.

Ongoing research is focused on elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Early-stage preclinical trials indicate favorable bioavailability and low toxicity, positioning it as a viable lead compound for further development. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications.

In conclusion, 3-(3,5-Dichlorophenyl)bicyclo[1.1.1]pentane-1-carboxylic acid represents a compelling example of how innovative chemical scaffolds can drive progress in medicinal chemistry. Its unique attributes and promising biological activity underscore its potential to address unmet medical needs. Future studies will likely expand its applications and refine its therapeutic efficacy, making it a compound of significant interest in the coming years.